Cas no 71999-99-0 (3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide)

3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide structure
71999-99-0 structure
Product Name:3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide
CAS No:71999-99-0
MF:C11H15NO2S
MW:225.30730175972
CID:575471
PubChem ID:326538
Update Time:2025-04-19

3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-Thietanamine,N,N-dimethyl-3-phenyl-, 1,1-dioxide
    • N,N-dimethyl-1,1-dioxo-3-phenylthietan-3-amine
    • NSC298171
    • DTXSID90315913
    • 71999-99-0
    • NSC-298171
    • Inchi: 1S/C11H15NO2S/c1-12(2)11(8-15(13,14)9-11)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: LCDNHEKQCXCLBO-UHFFFAOYSA-N
    • SMILES: S1(CC(C2C=CC=CC=2)(C1)N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 225.08245
  • Monoisotopic Mass: 225.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 402°C at 760 mmHg
  • Flash Point: 196.9°C
  • Refractive Index: 1.586
  • PSA: 37.38
  • LogP: 1.95270
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